![molecular formula C16H12FN3O B7538820 2-fluoro-N-(4-pyrazol-1-ylphenyl)benzamide](/img/structure/B7538820.png)
2-fluoro-N-(4-pyrazol-1-ylphenyl)benzamide
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Overview
Description
2-fluoro-N-(4-pyrazol-1-ylphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of benzamide derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-fluoro-N-(4-pyrazol-1-ylphenyl)benzamide involves its interaction with specific targets in the body. It has been found to inhibit the activity of certain enzymes and proteins that are involved in inflammation and cancer development. It also regulates the expression of genes that are involved in metabolic processes, leading to its potential use in treating metabolic disorders.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of inflammatory enzymes and proteins. It also induces cell death in cancer cells and inhibits tumor growth. Additionally, it regulates glucose and lipid metabolism, leading to its potential use in treating metabolic disorders.
Advantages and Limitations for Lab Experiments
2-fluoro-N-(4-pyrazol-1-ylphenyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It also exhibits potent anti-inflammatory and anti-cancer properties, making it a useful tool for studying these processes. However, its potential use in humans is still being investigated, and its safety and efficacy need to be established.
Future Directions
There are several future directions for the study of 2-fluoro-N-(4-pyrazol-1-ylphenyl)benzamide. One area of research is its potential use in treating metabolic disorders such as diabetes and obesity. Another area of research is its use in combination with other drugs for cancer treatment. Additionally, further studies are needed to establish its safety and efficacy in humans.
Conclusion
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in various scientific research studies. Its synthesis method is relatively easy, and it exhibits potent anti-inflammatory, anti-cancer, and anti-tumor properties. However, its potential use in humans needs further investigation, and its safety and efficacy need to be established. There are several future directions for the study of this compound, including its potential use in treating metabolic disorders and its use in combination with other drugs for cancer treatment.
Synthesis Methods
Several methods have been developed for synthesizing 2-fluoro-N-(4-pyrazol-1-ylphenyl)benzamide. One of the most commonly used methods involves the reaction of 4-bromo-1-fluorobenzene and 4-pyrazol-1-ylphenylamine in the presence of a palladium catalyst. The reaction takes place under mild conditions and produces a high yield of the desired product.
Scientific Research Applications
2-fluoro-N-(4-pyrazol-1-ylphenyl)benzamide has shown potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been studied for its potential use in treating metabolic disorders such as diabetes and obesity.
properties
IUPAC Name |
2-fluoro-N-(4-pyrazol-1-ylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FN3O/c17-15-5-2-1-4-14(15)16(21)19-12-6-8-13(9-7-12)20-11-3-10-18-20/h1-11H,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQKSUBXFLHYUCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)N3C=CC=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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